Cas no 61292-60-2 (Phenol, 2-(1H-imidazol-1-yl)-4-methyl-)
61292-60-2 structure
Product Name:Phenol, 2-(1H-imidazol-1-yl)-4-methyl-
CAS No:61292-60-2
MF:C10H10N2O
MW:174.199202060699
CID:485574
PubChem ID:12509112
Update Time:2025-04-19
Phenol, 2-(1H-imidazol-1-yl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-(1H-imidazol-1-yl)-4-methyl-
- 2-imidazol-1-yl-4-methylphenol
- 2-(1H-Imidazol-1-yl)-4-methylphenol
- SCHEMBL11705217
- 61292-60-2
- DTXSID00500818
-
- Inchi: 1S/C10H10N2O/c1-8-2-3-10(13)9(6-8)12-5-4-11-7-12/h2-7,13H,1H3
- InChI Key: RGYBCSOONATOIU-UHFFFAOYSA-N
- SMILES: OC1=CC=C(C)C=C1N1C=NC=C1
Computed Properties
- Exact Mass: 174.079312947g/mol
- Monoisotopic Mass: 174.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 38Ų
Phenol, 2-(1H-imidazol-1-yl)-4-methyl- Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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